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Compound of Interest

Compound Name: 2-Methyl-N-tosylbenzamide

CAS No.: 146448-53-5

Cat. No.: B129854

Get Quote

This guide provides a comprehensive protocol for the synthesis of 2-Methyl-N-
tosylbenzamide, a molecule of interest for researchers and professionals in the field of drug

development and organic chemistry. The synthesis is a two-step process involving the

formation of an acyl chloride followed by a nucleophilic substitution with p-toluenesulfonamide.

Reaction Scheme
The overall synthesis of 2-Methyl-N-tosylbenzamide from 2-methylbenzoic acid proceeds as

follows:

Step 1: Formation of 2-Methylbenzoyl Chloride

2-Methylbenzoic acid is converted to its corresponding acyl chloride, 2-methylbenzoyl chloride,

using a chlorinating agent such as oxalyl chloride or thionyl chloride. This is a standard

procedure for activating the carboxylic acid for subsequent amidation.

Step 2: Formation of 2-Methyl-N-tosylbenzamide
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The freshly prepared 2-methylbenzoyl chloride is then reacted with p-toluenesulfonamide in the

presence of a suitable base to yield the final product, 2-Methyl-N-tosylbenzamide.

Experimental Protocol
This protocol is adapted from a general procedure for the synthesis of N-tosylbenzamides[1].

All reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) using

anhydrous solvents.

Materials and Reagents:

2-Methylbenzoic acid

Oxalyl chloride (or thionyl chloride)

p-Toluenesulfonamide

Anhydrous Dichloromethane (DCM)

Anhydrous Toluene

Triethylamine (Et3N) or Pyridine

4-Dimethylaminopyridine (DMAP) (catalyst)

Anhydrous ethyl acetate (EtOAc)

Saturated aqueous sodium bicarbonate (NaHCO3) solution

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4)

Silica gel for column chromatography

Step 1: Synthesis of 2-Methylbenzoyl Chloride

In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve 2-methylbenzoic acid (1.0 eq.) in anhydrous dichloromethane (DCM).
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Add a catalytic amount of N,N-dimethylformamide (DMF) (e.g., 1-2 drops).

Slowly add oxalyl chloride (1.2-1.5 eq.) dropwise to the stirring solution at 0 °C (ice bath).

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 1-2 hours, or until the evolution of gas ceases. The reaction progress can be

monitored by the disappearance of the starting material using thin-layer chromatography

(TLC).

Once the reaction is complete, remove the solvent and excess oxalyl chloride under reduced

pressure. The resulting crude 2-methylbenzoyl chloride is typically used in the next step

without further purification.

Step 2: Synthesis of 2-Methyl-N-tosylbenzamide

In a separate flame-dried round-bottom flask, dissolve p-toluenesulfonamide (1.0 eq.) and a

catalytic amount of DMAP in anhydrous DCM.

Cool the solution to 0 °C and add triethylamine (1.5-2.0 eq.) or pyridine.

Dissolve the crude 2-methylbenzoyl chloride from Step 1 in anhydrous DCM and add it

dropwise to the stirring solution of p-toluenesulfonamide at 0 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 12-24 hours. Monitor the reaction progress by TLC.

Upon completion, quench the reaction by adding water.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO3 solution, and

brine.

Dry the organic layer over anhydrous Na2SO4 or MgSO4, filter, and concentrate under

reduced pressure to obtain the crude product.

Purification:
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The crude 2-Methyl-N-tosylbenzamide can be purified by flash column chromatography on

silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford

the pure product.

Data Presentation
The following table summarizes the key quantitative data for the synthesis of 2-Methyl-N-
tosylbenzamide. The values are based on typical yields and reaction conditions for similar

transformations and should be considered as a general guideline.

Parameter
Step 1: Acyl Chloride
Formation

Step 2: Amidation

Reactants
2-Methylbenzoic acid, Oxalyl

chloride

2-Methylbenzoyl chloride, p-

Toluenesulfonamide

Solvent Dichloromethane (DCM) Dichloromethane (DCM)

Base N/A Triethylamine or Pyridine

Catalyst DMF DMAP

Temperature 0 °C to Room Temperature 0 °C to Room Temperature

Reaction Time 1 - 2 hours 12 - 24 hours

Yield >95% (crude) 80 - 95% (after purification)

Visualization of the Synthesis Workflow
The following diagram illustrates the workflow for the synthesis of 2-Methyl-N-
tosylbenzamide.

Start Step 1: Acyl Chloride Formation
(2-Methylbenzoic Acid + Oxalyl Chloride) 2-Methylbenzoyl ChlorideCrude Product Step 2: Amidation

(Intermediate + p-Toluenesulfonamide)
Purification

(Column Chromatography)
Crude Product 2-Methyl-N-tosylbenzamidePure Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Methyl-N-tosylbenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rsc.org [rsc.org]

To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis of 2-
Methyl-N-tosylbenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129854/docs#an-in-depth-technical-guide-to-the-
synthesis-of-2-methyl-n-tosylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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